Cas no 1361904-48-4 (2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl)

• Product Name: 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl
• CAS No: 1361904-48-4
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4993551
• Update Time: 2025-11-01

2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-12-4-2-3-9(13(12)14(17,18)19)10-7-8(15)5-6-11(10)16/h2-7H,1H3
• InChI Key： FUIGRYLFOUNGKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1C(F)(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl

Introduction to 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl (CAS No. 1361904-48-4)

2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl (CAS No. 1361904-48-4) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its biphenyl core, which is substituted with dichloro, methoxy, and trifluoromethyl groups. These functional groups contribute to its distinctive properties and potential applications in various scientific and industrial domains.

The molecular formula of 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl is C₁₄H₉Cl₂F₃O, and its molecular weight is 310.67 g/mol. The compound's structure consists of two phenyl rings connected by a single bond, with the dichloro groups positioned at the 2 and 5 positions of one ring, a methoxy group at the 3' position of the other ring, and a trifluoromethyl group at the 2' position. This arrangement provides a combination of halogenated and alkoxy functionalities that can influence its reactivity and stability.

In recent years, 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl has been the subject of extensive research due to its potential in drug discovery and development. The presence of multiple halogen substituents makes it an attractive candidate for various chemical reactions, including Suzuki coupling and other cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules used in pharmaceuticals and advanced materials.

The trifluoromethyl group in 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl is particularly noteworthy due to its electron-withdrawing properties and high lipophilicity. These characteristics can enhance the bioavailability and metabolic stability of compounds derived from this scaffold, making it a valuable building block in the design of new drugs. For instance, recent studies have shown that compounds containing trifluoromethyl groups can exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts.

The methoxy group at the 3' position also plays a significant role in modulating the electronic properties of the biphenyl core. Methoxy groups are known to increase the electron density on adjacent atoms, which can influence the reactivity and binding affinity of the molecule. This feature is particularly important in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in biological activity.

In addition to its applications in drug discovery, 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl has shown promise in materials science. The unique combination of halogenated and alkoxy functionalities makes it suitable for use in liquid crystals, polymers, and other advanced materials. For example, liquid crystals containing this compound have been found to exhibit improved thermal stability and optical properties, which are essential for applications in display technologies.

The synthesis of 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include electrophilic aromatic substitution reactions followed by coupling reactions to introduce the desired substituents. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

Safety considerations are an important aspect of working with 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, 2,5-Dichloro-3'-methoxy-2'-trifluoromethyl-biphenyl (CAS No. 1361904-48-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure provides a foundation for developing new drugs with improved pharmacological properties and advanced materials with enhanced performance characteristics. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.